Cas no 176982-57-3 ((S)-3-Boc-aminobutylamine Hydrochloride)

• Product Name: (S)-3-Boc-aminobutylamine Hydrochloride
• CAS No: 176982-57-3
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD06804537
• CID: 112520
• PubChem ID: 22831860
• Update Time: 2025-06-10

(S)-3-Boc-aminobutylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-BOC-AMINO-BUTYLAMINE
• (3-AMINO-1-METHYL-PROPYL)-CARBAMIC ACID TERT-BUTYL ESTER
• (S)-3-Boc-aminobutylamine
• (S)-tert-Butyl 4-aminobutan-2-ylcarbamate
• Carbamic acid,N-[(1S)-3-amino-1-methylpropyl]-, 1,1-dimethylethyl ester
• (S)-3-Boc-amino-butylamine hydrochloride
• Arginine,N2-methyl-,L
• L-Arginine,N2-methyl
• L-monomethyl-L-arginine
• methyl-L-arginine
• N-methyl arginine
• N-Methyl-L-arginine
• N-monomethyl-L-arginine
• tert-butyl (S)-(4-aminobutan-2-yl) carbamate
• 3(S)-Boc-aMino-butylaMine
• 3-N-Boc-butane-1,3-diaMine
• (S)-3-(Boc-amino)butanamine
• 3-N-Boc-butane-1,3-diamine-HCl
• (S)-3-Boc-amino-butylamine HCl
• (S)-3-Boc-aminobutylamine hydrochloride
• 3-N-Boc-Butane-1,3-diaMine hydrochloride
• tert-butyl (S)-(4-aminobutan-2-yl) carbamate
• 176982-57-3
• SCHEMBL86237
• CARBAMIC ACID, [(1S)-3-AMINO-1-METHYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER
• 1,1-dimethylethyl [(1S)-3-amino-1-methylpropyl]carbamate
• carbamic acid, n-[(1s)-3-amino-1-methylpropyl]-, 1,1-dimethylethyl ester
• AKOS006286510
• (S)-tert-Butyl(4-aminobutan-2-yl)carbamate
• EN300-306359
• (S)-tert-Butyl (4-aminobutan-2-yl)carbamate
• TERT-BUTYL N-[(2S)-4-AMINOBUTAN-2-YL]CARBAMATE
• JOFFSNZHLGGAJC-ZETCQYMHSA-N
• BS-21823
• A812227
• (S)-3-Boc-aminobutylamine Hydrochloride

• MDL： MFCD06804537
• Inchi： 1S/C9H20N2O2/c1-7(5-6-10)11-8(12)13-9(2,3)4/h7H,5-6,10H2,1-4H3,(H,11,12)/t7-/m0/s1
• InChI Key： JOFFSNZHLGGAJC-ZETCQYMHSA-N
• SMILES： O(C(N[C@@H](C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.15200
• Monoisotopic Mass: 224.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 0.972
• Boiling Point: 282.6°Cat760mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.455
• PSA: 64.35000
• LogP: 2.33960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Boc-aminobutylamine Hydrochloride

Comprehensive Guide to (S)-3-Boc-aminobutylamine Hydrochloride (CAS 176982-57-3): Properties, Applications, and Industry Insights

(S)-3-Boc-aminobutylamine Hydrochloride (CAS 176982-57-3) is a chiral intermediate widely used in pharmaceutical synthesis and biochemical research. This compound, featuring a Boc-protected amine group and a hydrochloride salt form, is valued for its stability and reactivity in asymmetric synthesis. With the growing demand for enantiomerically pure compounds in drug development, (S)-3-Boc-aminobutylamine HCl has gained prominence as a key building block for peptide coupling, small molecule APIs, and protease inhibitor design.

Recent trends in green chemistry and AI-driven drug discovery have amplified interest in this compound. Researchers frequently search for "Boc-amine deprotection conditions" or "chiral amine applications 2024," reflecting its relevance in modern organic synthesis. The compound’s stereospecificity makes it indispensable for developing targeted therapies, particularly in oncology and neurodegenerative disease research, aligning with current pharmaceutical hotspots.

From a technical perspective, CAS 176982-57-3 exhibits excellent solubility in polar solvents like DMF and dichloromethane, facilitating its use in solid-phase peptide synthesis (SPPS). Its HCl salt form enhances stability during storage, addressing common challenges in amine handling. Analytical methods such as HPLC purity testing and chiral chromatography are critical for quality control, as emphasized in recent publications on GMP-compliant intermediates.

The compound’s role extends to linker chemistry in ADC (antibody-drug conjugate) development, a field experiencing 30% annual growth. Queries like "Boc-amine linker optimization" and "CAS 176982-57-3 supplier" dominate industrial searches, underscoring its commercial importance. Regulatory-compliant synthesis routes (avoiding metal catalysts or hazardous reagents) are now prioritized, reflecting industry shifts toward ICH Q11 guidelines.

In conclusion, (S)-3-Boc-aminobutylamine Hydrochloride represents a nexus of chiral technology, sustainable synthesis, and therapeutic innovation. Its optimized physicochemical properties and broad applicability ensure continued relevance in high-value chemical manufacturing and bioconjugation research, making it a staple for chemists navigating the evolving landscape of precision medicine.